Cas no 863593-24-2 (N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2-phenylacetamide)

• Product Name: N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2-phenylacetamide
• CAS No: 863593-24-2
• MF: C₂₁H₁₇N₃OS
• MW: 359.444183111191
• CID: 5556025
• Update Time: 2025-07-14

N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-(2-methyl-3-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2-phenylacetamide

• Inchi： 1S/C21H17N3OS/c1-14-16(20-24-18-11-6-12-22-21(18)26-20)9-5-10-17(14)23-19(25)13-15-7-3-2-4-8-15/h2-12H,13H2,1H3,(H,23,25)
• InChI Key： DHSXOZDWKXFBPQ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=CC(C3=NC4=CC=CN=C4S3)=C2C)=O)=CC=CC=C1

Additional information on N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2-phenylacetamide

Professional Introduction to N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-phenylacetamide (CAS No. 863593-24-2)

N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-phenylacetamide, a compound with the CAS number 863593-24-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this substance incorporates a sophisticated blend of heterocyclic rings, including a 1,3-thiazolo[5,4-b]pyridine core, which is known for its versatility in medicinal chemistry. The presence of this heterocycle not only contributes to the compound's stability but also enhances its binding affinity to biological targets.

The pharmacological significance of N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-phenylacetamide lies in its interaction with various enzymes and receptors. Recent studies have highlighted its potential as an inhibitor of protein kinases, which are pivotal in numerous cellular signaling pathways. The phenylacetamide moiety in the molecule is particularly noteworthy, as it has been shown to modulate the activity of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These kinases are implicated in a wide range of diseases, including autoimmune disorders and cancer.

In the realm of oncology, N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-phenylacetamide has shown promise as a lead compound for the development of novel anticancer agents. Research indicates that it can selectively inhibit the proliferation of cancer cells by disrupting critical signaling cascades. The compound's ability to interact with BCL-xL, an anti-apoptotic protein, has been particularly intriguing. By modulating BCL-xL levels, this molecule may induce apoptosis in cancer cells while sparing healthy tissues.

The synthesis of N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-phenylacetamide involves a multi-step process that requires precise control over reaction conditions. The incorporation of the 1,3-thiazolo[5,4-b]pyridine scaffold necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

Evaluation of the pharmacokinetic properties of this compound has revealed that it exhibits favorable solubility and bioavailability profiles. These characteristics are essential for its translation from preclinical studies to clinical trials. In vitro studies have demonstrated that N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-phenylacetamide possesses a reasonable half-life, allowing for once-daily dosing regimens in potential therapeutic applications.

The safety profile of N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-phenylacetamide is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Monitoring parameters such as liver function tests and hematological profiles will be crucial during clinical trials.

The development pipeline for N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-phenylacetamide is currently in an advanced stage. Collaborative efforts between academic researchers and pharmaceutical companies are underway to optimize its pharmacological properties and explore new therapeutic indications. The compound's unique structure suggests potential applications beyond oncology, including inflammatory diseases and neurological disorders.

The integration of computational methods into the drug discovery process has significantly accelerated the development of N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)-2-phénylacetamide. Molecular docking simulations have been instrumental in identifying key binding interactions between the compound and target proteins. These simulations have guided the optimization process by predicting how modifications to the molecular structure may enhance binding affinity and selectivity.

The future prospects for N-(2-methyl-3-{1,3thiazolo[5,4-b]pyridin}-₂-^yl)phényl]-_α-^Np_t^hy_l^ac_t^amide (CAS No. 86359324) are promising. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely target pathological pathways. The innovative design of this compound exemplifies the cutting-edge approaches being employed in modern drug discovery.